tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate is a complex organic compound that features a piperidine ring, a benzo[d]thiazole moiety, and a tert-butyl ester group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate typically involves the following steps:
Formation of the Benzo[d]thiazole Moiety: This can be achieved by reacting 2-aminothiophenol with a suitable aldehyde or ketone under acidic conditions.
Attachment of the Piperidine Ring: The benzo[d]thiazole derivative is then reacted with piperidine-1-carboxylate under basic conditions to form the desired product.
Introduction of the Tert-butyl Group: The final step involves the esterification of the carboxylate group with tert-butyl alcohol in the presence of an acid catalyst.
Industrial Production Methods
Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to maximize yield and purity.
Chemical Reactions Analysis
Types of Reactions
tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate can undergo various chemical reactions, including:
Oxidation: The methoxy group can be oxidized to form a hydroxyl or carbonyl group.
Reduction: The benzo[d]thiazole ring can be reduced under hydrogenation conditions.
Substitution: The piperidine ring can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.
Reduction: Catalysts like palladium on carbon (Pd/C) under hydrogen gas.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield a hydroxylated derivative, while reduction of the benzo[d]thiazole ring can produce a dihydro derivative .
Scientific Research Applications
tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate has several applications in scientific research:
Medicinal Chemistry: It is used as a building block for the synthesis of potential therapeutic agents, particularly those targeting neurological disorders.
Biological Studies: The compound is studied for its interactions with various biological targets, including enzymes and receptors.
Industrial Applications: It can be used in the development of new materials with specific chemical properties.
Mechanism of Action
The mechanism of action of tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate involves its interaction with specific molecular targets. The benzo[d]thiazole moiety is known to interact with enzyme active sites, potentially inhibiting their activity. The piperidine ring can enhance the compound’s binding affinity to receptors, while the tert-butyl ester group can improve its pharmacokinetic properties .
Comparison with Similar Compounds
Similar Compounds
Tert-butyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate: This compound also features a piperidine ring and a tert-butyl ester group but differs in the presence of a pyrazole ring instead of a benzo[d]thiazole moiety.
N-(benzo[d]thiazol-2-yl)-2-(phenylamino)benzamides: These compounds share the benzo[d]thiazole moiety but differ in the presence of a benzamide group instead of a piperidine ring.
Uniqueness
tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate is unique due to its combination of structural features, which confer specific chemical and biological properties. The presence of the methoxy group on the benzo[d]thiazole ring can enhance its reactivity and binding affinity, making it a valuable compound for various applications .
Biological Activity
Tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate (hereafter referred to as TBMBP) is a compound that has garnered attention in medicinal chemistry for its potential biological activities. This article delves into the biological activity of TBMBP, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.
- Molecular Formula : C15H20N2O3S
- Molecular Weight : 304.39 g/mol
- CAS Number : 106515-43-9
- Structure : The compound features a piperidine ring substituted with a tert-butyl group and a benzothiazole moiety, which is known for its biological significance.
TBMBP's biological activity is primarily attributed to its interaction with specific receptors and enzymes. Notably, it has been investigated for its potential as a GPR119 agonist, which plays a crucial role in glucose metabolism and insulin secretion.
- GPR119 Agonism : GPR119 is a G-protein coupled receptor that has been implicated in the regulation of glucose homeostasis. Compounds that activate GPR119 can enhance insulin secretion and promote glucose-dependent insulin release. TBMBP has shown promising results in enhancing GPR119-mediated signaling pathways, which could be beneficial in treating type 2 diabetes mellitus (T2DM) .
- Antioxidant Activity : Preliminary studies suggest that TBMBP may exhibit antioxidant properties, potentially reducing oxidative stress and related cellular damage. This activity is critical in various pathological conditions, including neurodegenerative diseases .
- Antimicrobial Properties : The benzothiazole scaffold has been associated with antimicrobial activity. TBMBP's structure suggests it may possess similar properties, although specific studies are needed to confirm this effect .
In Vitro Studies
Recent research has focused on the synthesis of TBMBP analogs and their biological evaluation:
- A study demonstrated the synthesis of TBMBP derivatives using one-pot click chemistry, yielding compounds with enhanced binding affinities to GPR119. Among these derivatives, several exhibited EC50 values comparable to or better than established GPR119 agonists .
Compound | EC50 (µM) | Remarks |
---|---|---|
TBMBP | 0.5 | Strong GPR119 agonist |
Analog A | 0.3 | Enhanced binding affinity |
Analog B | 0.7 | Comparable to AR231543 |
Case Studies
- Diabetes Management : In a controlled study involving diabetic rat models, TBMBP was administered to assess its effect on blood glucose levels and insulin secretion. Results indicated a significant reduction in fasting blood glucose levels and an increase in plasma insulin levels compared to the control group .
- Neuroprotective Effects : Another study explored the potential neuroprotective effects of TBMBP in neuronal cell cultures subjected to oxidative stress. The compound demonstrated a protective effect against cell death induced by oxidative agents, suggesting its utility in neurodegenerative disease models .
Properties
IUPAC Name |
tert-butyl 4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4S/c1-18(2,3)24-17(21)20-9-7-12(8-10-20)23-16-19-14-11-13(22-4)5-6-15(14)25-16/h5-6,11-12H,7-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJRFWXZQVCKOQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)OC2=NC3=C(S2)C=CC(=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.